Cas no 23239-35-2 ((S)-2-Amino-2-methyl-3-phenylpropanoic acid)

(S)-2-Amino-2-methyl-3-phenylpropanoic acid is a non-proteinogenic α-amino acid featuring a chiral center and a phenyl group, making it a valuable intermediate in pharmaceutical and biochemical research. Its stereospecific structure enables applications in asymmetric synthesis and peptidomimetic design. The compound’s rigid backbone and hydrophobic side chain contribute to its utility in studying enzyme-substrate interactions and designing enzyme inhibitors. High purity grades ensure reproducibility in research applications. Its stability under physiological conditions further enhances its suitability for medicinal chemistry studies. The compound is commonly employed in the development of bioactive molecules and as a building block for novel therapeutic agents.
(S)-2-Amino-2-methyl-3-phenylpropanoic acid structure
23239-35-2 structure
Product Name:(S)-2-Amino-2-methyl-3-phenylpropanoic acid
CAS No:23239-35-2
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD07773043
CID:52267
PubChem ID:329761358
Update Time:2025-10-28

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-2-methyl-3-phenylpropanoic acid
    • (S)-(+)-2-Amino-2-methyl-3-phenylpropanoic acid monohydrate
    • α-Methyl-L-phenylalanine
    • (S)-()-2-AMINO-2-METHYL-3-PHENYLPROPANOIC ACID
    • (S)-2-Methylphenylalanine
    • 2-Methyl-L-phenylalanine monohydrate
    • alpha-methyl-L-Phe
    • H-alpha-Me-L-Phe-OH
    • H-α-Me-Phe-OH
    • α-Me-L-phe-OH
    • L-a-Methylphenylalanine
    • (2S)-2-Amino-2-Methyl-3-Phenylpropanoic Acid
    • (S)-2-amimo-2-methyl-3-phenylpropanoic acid
    • (S)-2-amino-2-methyl-3-phenylpropionic acid
    • (S)-alpha-Methylphenylalanine hydrate
    • A-BENZYL-L-ALA
    • Alpha-Me-L-Phe-OH
    • H-(ME)PHE-OH
    • L-α-methylphenylalanine
    • α-Me-Phe-OH
    • Phenylalanine, alpha-methyl-, (S)-
    • A816638
    • HY-W016552
    • (S)-.ALPHA.-METHYLPHENYLALANINE
    • ALPHA-BENZYL-L-ALA
    • starbld0009554
    • CHEBI:141138
    • MFCD00145244
    • L-Phenylalanine, alpha-methyl-
    • J-015044
    • A-Methyl-L-phenylalanine
    • W4V7K5BM5T
    • alpha-Methyl-L-phenylalanine, >=97.5% (HPLC), purum, >=97.0% (HPLC)
    • UNII-W4V7K5BM5T
    • L-ALPHA-METHYLPHENYLALANINE
    • rac-alpha-methyl-phenylalanine
    • HYOWVAAEQCNGLE-JTQLQIEISA-N
    • AKOS015914444
    • F10779
    • BDBM50463205
    • EN300-722369
    • (S)-(-)-2-AMINO-2-METHYL-3-PHENYLPROPIONIC ACID
    • S-23239-35-2
    • SCHEMBL122296
    • CS-W017268
    • DTXSID40945921
    • AC-4460
    • CHEMBL4249392
    • AB03937
    • 23239-35-2
    • L-Phenylalanine, .alpha.-methyl-
    • (S)-alpha-Methylphenylalanine
    • A inverted exclamation mark-Benzyl-L-Ala
    • alpha-methyl phenylalanine
    • .ALPHA.-METHYL-L-PHENYLALANINE
    • alpha-methyl-L-phenylalanine
    • AS-46870
    • (2S)-2-azaniumyl-2-methyl-3-phenylpropanoate
    • (S)-2-METHYL-3-PHENYLALANINE
    • ALANINE, 2-METHYL-3-PHENYL-, L-
    • L-.ALPHA.-METHYLPHENYLALANINE
    • H-(Me)Phe-OH.nH2O
    • Phenylalanine, alpha-methyl-
    • MDL: MFCD07773043
    • Inchi: 1S/C10H13NO2/c1-10(11,9(12)13)7-8-5-3-2-4-6-8/h2-6H,7,11H2,1H3,(H,12,13)/t10-/m0/s1
    • InChI Key: HYOWVAAEQCNGLE-JTQLQIEISA-N
    • SMILES: OC([C@](C)(CC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 197.10500
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.1660
  • Melting Point: 244-246 ºC
  • Water Partition Coefficient: dissolution
  • PSA: 72.55000
  • LogP: 1.66710
  • Specific Rotation: 2.4 º (c=1, 6N HCl)

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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(S)-2-Amino-2-methyl-3-phenylpropanoic acid Production Method

(S)-2-Amino-2-methyl-3-phenylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:23239-35-2)(S)-2-Amino-2-methyl-3-phenylpropanoic acid
Order Number:A816638
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:06
Price ($):391.0
Email:sales@amadischem.com

Additional information on (S)-2-Amino-2-methyl-3-phenylpropanoic acid

Recent Advances in the Study of (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2)

In recent years, (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a non-proteinogenic amino acid, has shown promising potential in various therapeutic applications, including as a building block for peptide-based drugs and as a modulator of biological pathways. The unique stereochemistry and structural features of this molecule make it a valuable candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of (S)-2-Amino-2-methyl-3-phenylpropanoic acid to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic synthesis route for this compound, achieving high enantiomeric purity and yield. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional chemical synthesis methods.

In addition to its synthetic applications, (S)-2-Amino-2-methyl-3-phenylpropanoic acid has been investigated for its role in modulating neurotransmitter systems. Research published in Neuropharmacology in early 2024 highlighted its potential as a selective agonist for certain glutamate receptors, which could have implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced molecular docking and in vitro assays to elucidate the binding mechanisms and functional outcomes of this interaction.

Another area of interest is the incorporation of (S)-2-Amino-2-methyl-3-phenylpropanoic acid into peptide-based therapeutics. A recent preprint on bioRxiv detailed the design of a new class of antimicrobial peptides that include this amino acid, showing enhanced stability and activity against drug-resistant bacterial strains. The researchers attributed these improvements to the steric and electronic properties conferred by the methyl and phenyl groups in the molecule.

Despite these advancements, challenges remain in the clinical translation of (S)-2-Amino-2-methyl-3-phenylpropanoic acid-based therapies. Issues such as metabolic stability, tissue penetration, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and potential to contribute to next-generation pharmaceuticals.

In conclusion, (S)-2-Amino-2-methyl-3-phenylpropanoic acid (CAS: 23239-35-2) continues to be a focal point of research in chemical biology and drug development. Its unique structural properties and diverse biological activities make it a promising candidate for a wide range of therapeutic applications. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems, further expanding its utility in the pharmaceutical industry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:23239-35-2)(S)-2-Amino-2-methyl-3-phenylpropanoic acid
A816638
Purity:99%
Quantity:5g
Price ($):391.0
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